Cas no 74713-59-0 (C8-Ceramide)
C8-Ceramide is a synthetic analog of naturally occurring ceramides, featuring an octanoyl (C8) acyl chain. This short-chain ceramide exhibits enhanced solubility and bioavailability compared to longer-chain counterparts, making it advantageous for research and formulation applications. Its ability to modulate cellular ceramide levels allows for the study of lipid signaling pathways, membrane structure, and apoptosis regulation. C8-Ceramide is particularly useful in dermatological and biomedical research due to its improved permeability and stability. The compound is widely employed in studies involving skin barrier function, lipid metabolism, and therapeutic interventions targeting ceramide-related disorders. Its consistent purity and well-defined structure ensure reproducibility in experimental settings.

C8-Ceramide structure
Product name:C8-Ceramide
C8-Ceramide Chemical and Physical Properties
Names and Identifiers
-
- C8 CERAMIDE
- N-OCTANOYL-D-ERYTHRO-SPHINGOSINE
- N-OCTANOYLSPHINGOSINE, D-ERYTHRO
- N-OCTANOYL-D-SPHINGOSINE
- N-OCTANOYLSPHINGOSINE
- 08:0 CERAMIDE
- C8 CERAMINE, D-ERYTHRO
- C8-D-ERYTHRO-CERAMIDE
- C-8 Ceramide
- Octanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]-
- CERAMIDE C8
- N-Octanoyl-C18-sphingosine
- N-Octanoyl-D-erythr
- N-Octanoyl-D-erythro-sp
- N-[(1S,2R,3E)-2-Hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]octanamide
- C8-Ceramide
- Ceramide 8
- D-erythro-N-Octanoylsphingosine
- HMS1361O11
- N-[(2S,3R,4E)-1,3-dihydroxyoctadec-4-en-2-yl]octanamide
- C8 Ceramide (d18:1/8:0)
- N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]-octanamide
- N-Octanoylsphingosine,D-erythro
- AS-56387
- IDI1_034039
- DA-61986
- HMS1989O11
- MFCD00236496
- 6L8S6NB4DC
- NCGC00161360-02
- HMS3649E13
- HY-108391
- Cer(d18:1/8:0)
- EX-A1429
- DTXSID701318293
- BML3-D01
- SCHEMBL14020687
- SR-01000946565
- N-octanoyl sphingosine
- NCGC00161360-01
- CS-0028558
- N-octanoylsphing-4-enine
- N-[(E,2S,3R)-1,3-dihydroxyoctadec-4-en-2-yl]octanamide
- AKOS037645042
- NCGC00161360-03
- C8 Ceramide (d18:1/8:0), N-octanoyl-D-erythro-sphingosine, powder
- N-((2S,3R,E)-1,3-dihydroxyoctadec-4-en-2-yl)octanamide
- CHEMBL444463
- BSPBio_001569
- BP-28810
- G12522
- HMS3402O11
- HMS1791O11
- SR-01000946565-1
- CHEBI:45815
- Q27120632
- 74713-59-0
- GLXC-10504
- Ceramide 8; D-erythro-N-Octanoylsphingosine; N-Octanoyl-C18-sphingosine
- Octanamide, N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]-
-
- MDL: MFCD00236496
- Inchi: InChI=1S/C26H51NO3/c1-3-5-7-9-10-11-12-13-14-15-16-18-19-21-25(29)24(23-28)27-26(30)22-20-17-8-6-4-2/h19,21,24-25,28-29H,3-18,20,22-23H2,1-2H3,(H,27,30)/b21-19+/t24-,25+/m0/s1
- InChI Key: APDLCSPGWPLYEQ-WRBRXSDHSA-N
- SMILES: CCCCCCCCCCCCC/C=C/[C@@H](O)[C@@H](NC(CCCCCCC)=O)CO
Computed Properties
- Exact Mass: 425.38700
- Monoisotopic Mass: 425.38689449g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 23
- Complexity: 398
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.5
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- Color/Form: Not available
- Density: 0.939±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 68-70°C
- Boiling Point: 541.37°C (rough estimate)
- Refractive Index: 1.6000 (estimate)
- Solubility: Insuluble (5.1E-4 g/L) (25 ºC),
- Stability/Shelf Life: Temperature Sensitive
- PSA: 69.56000
- LogP: 6.83310
- Solubility: Not available
C8-Ceramide Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: S24/25
- Storage Condition:−20°C
- Safety Term:S24/25
C8-Ceramide Customs Data
- HS CODE:2924199090
- Customs Data:
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
C8-Ceramide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | Y1046648-25mg |
C-8 Ceramide |
74713-59-0 | 99% | 25mg |
$1190 | 2023-09-04 | |
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci70452-1mg |
C8 Ceramide (d18:1.8:0) |
74713-59-0 | 98% | 1mg |
¥160.00 | 2022-04-26 | |
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci70452-10mg |
C8 Ceramide (d18:1.8:0) |
74713-59-0 | 98% | 10mg |
¥1128.00 | 2022-04-26 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N42240-5mg |
C8 CERAMIDE |
74713-59-0 | 5mg |
¥2015.0 | 2021-09-08 | ||
eNovation Chemicals LLC | Y1046648-5mg |
C-8 Ceramide |
74713-59-0 | 99% | 5mg |
$240 | 2024-06-07 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 860508P-5MG |
C8 Ceramide (d18:1/8:0) |
74713-59-0 | 5mg |
¥1029.52 | 2023-11-02 | ||
TRC | C265513-1mg |
C-8 Ceramide |
74713-59-0 | 1mg |
$ 50.00 | 2022-01-10 | ||
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N864111-5mg |
N-octanoyl-D-erythro-sphingosine |
74713-59-0 | >99% | 5mg |
¥1,296.90 | 2022-09-01 | |
Larodan | 56-1094-4-5mg |
C8-Ceramide |
74713-59-0 | >99% | 5mg |
€<\\/span><\\/bdi><\\/span><\\/span>80.00 | 2023-01-09 | |
A2B Chem LLC | AC56347-5mg |
C-8 Ceramide |
74713-59-0 | ≥98% | 5mg |
$63.00 | 2024-04-19 |
C8-Ceramide Related Literature
-
Ana Pou,José-Luís Abad,Yadira F. Ordó?ez,Maria Garrido,Josefina Casas,Gemma Fabriàs,Antonio Delgado Chem. Commun. 2017 53 4394
-
Salim Adjili,Arnaud Favier,Julien Massin,Yann Bretonnière,William Lacour,Yi-Chun Lin,Elodie Chatre,Christophe Place,Cyril Favard,Delphine Muriaux,Chantal Andraud,Marie-Thérèse Charreyre RSC Adv. 2014 4 15569
-
Carmen Bedia,Gemma Triola,Josefina Casas,Amadeu Llebaria,Gemma Fabriàs Org. Biomol. Chem. 2005 3 3707
-
Mireia Quintana,Juan V. Alegre-Requena,Eugenia Marqués-López,Raquel P. Herrera,Gemma Triola Med. Chem. Commun. 2016 7 550
-
Meritxell Egido-Gabás,Pedro Serrano,Josefina Casas,Amadeu Llebaria,Antonio Delgado Org. Biomol. Chem. 2005 3 1195
Recommended suppliers
Amadis Chemical Company Limited
(CAS:74713-59-0)C8-Ceramide

Purity:99%
Quantity:25mg
Price ($):673.0